Cas no 73466-15-6 (D-Valine,3-(nitrosothio)-)
D-Valine,3-(nitrosothio)- structure
Product Name:D-Valine,3-(nitrosothio)-
CAS No:73466-15-6
MF:C5H10N2O3S
MW:178.209499835968
CID:565785
PubChem ID:126366
Update Time:2025-04-19
D-Valine,3-(nitrosothio)- Chemical and Physical Properties
Names and Identifiers
-
- D-Valine,3-(nitrosothio)-
- S-nitrosopenicillamine
- D-Valine, 3-(nitrosothio)-
- 73466-15-6
- S-Nitroso-3-mercaptovaline
- DTXSID60994214
- SCHEMBL3690950
- 3-(Nitrososulfanyl)valine
-
- Inchi: 1S/C5H10N2O3S/c1-5(2,11-7-10)3(6)4(8)9/h3H,6H2,1-2H3,(H,8,9)/t3-/m0/s1
- InChI Key: QLPXHECKUSZTMH-VKHMYHEASA-N
- SMILES: S(C(C)(C)[C@H](C(=O)O)N)N=O
Computed Properties
- Exact Mass: 178.041
- Monoisotopic Mass: 178.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.8
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.43
- Melting Point: 130 DEG C
- Boiling Point: 304.2°C at 760 mmHg
- Flash Point: 137.8°C
- Refractive Index: 1.574
D-Valine,3-(nitrosothio)- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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